Cas no 2228570-85-0 (2-hydroxy-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid)

• Product name: 2-hydroxy-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
• CAS No: 2228570-85-0
• MF: C₁₂H₁₃F₃O₃
• MW: 262.225034475327
• CID: 6407212
• PubChem ID: 165630173

2-hydroxy-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid
• 2-hydroxy-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid
• 2228570-85-0
• EN300-1954213

• Inchi： 1S/C12H13F3O3/c1-7-5-9(12(13,14)15)4-3-8(7)6-11(2,18)10(16)17/h3-5,18H,6H2,1-2H3,(H,16,17)
• InChI Key： XAXNSUHJORZQIX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC(C(=O)O)(C)O)(F)F

Computed Properties

• Exact Mass: 262.08167876g/mol
• Monoisotopic Mass: 262.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų
• XLogP3: 2.6

Additional information on 2-hydroxy-2-methyl-3-2-methyl-4-(trifluoromethyl)phenylpropanoic acid

Comprehensive Overview of 2-hydroxy-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2228570-85-0)

2-hydroxy-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid (CAS No. 2228570-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound's molecular framework, characterized by a hydroxy group, a methyl group, and a trifluoromethylphenyl moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, especially in the context of drug discovery and crop protection.

The trifluoromethyl group in this compound is a key structural element, as it often enhances the metabolic stability and lipophilicity of molecules, which are critical factors in medicinal chemistry. This feature aligns with current trends in the pharmaceutical industry, where fluorinated compounds are increasingly explored for their improved pharmacokinetic properties. Additionally, the presence of the hydroxy acid functionality suggests potential applications in enzyme inhibition or as a precursor for prodrug development, topics frequently searched by professionals in the field.

From an agrochemical perspective, 2-hydroxy-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid may serve as a scaffold for developing new herbicides or plant growth regulators. The trifluoromethylphenyl moiety is known to contribute to the bioactivity of many agrochemicals, a subject of high interest in sustainable agriculture. Given the growing demand for eco-friendly pesticides, this compound's derivatives could address challenges related to resistance management and environmental impact—topics frequently queried in academic and industrial research.

The synthesis of CAS No. 2228570-85-0 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and hydroxylation processes. Recent advancements in green chemistry have also sparked interest in optimizing its production using catalytic methods or biocatalysis, which are trending topics in chemical manufacturing. Researchers are actively investigating ways to improve the atom economy and reduce waste generation during synthesis, reflecting the industry's shift toward sustainable practices.

In analytical chemistry, the characterization of 2-hydroxy-2-methyl-3-[2-methyl-4-(trifluoromethyl)phenyl]propanoic acid relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying purity and structure, particularly given the compound's potential use in high-value applications. The integration of machine learning in analytical workflows, a hot topic in modern labs, could further enhance the efficiency of quality control for such specialized chemicals.

As the scientific community continues to explore fluorinated building blocks, compounds like CAS No. 2228570-85-0 are likely to play a pivotal role in addressing contemporary challenges in life sciences and material innovation. Its structural versatility aligns with emerging trends in precision medicine and smart agrochemicals, making it a subject of ongoing research and development. For professionals seeking cutting-edge intermediates or structure-activity relationship insights, this compound represents a compelling case study in modern chemical design.